(3-Methylpiperidin-3-yl)methanol

• IUPAC Name: (3-methylpiperidin-3-yl)methanol
• InChI: InChI=1S/C7H15NO/c1-7(6-9)3-2-4-8-5-7/h8-9H,2-6H2,1H3
• InChI Key: DMGCHHGYZKQCNX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCNC1)CO
• Molecular Formula: C7H15NO
• DSSTOX Substance ID: DTXSID60598913
• Molecular Weight: 129.20 g/mol
• CAS RN: 221298-00-6

Description

Synthesis Analysis

The synthesis of “(3-Methylpiperidin-3-yl)methanol” has been described in several studies. The synthesis utilizes commercially available (S)-propylene oxide as a starting material and an organocatalyzed asymmetric Michael addition reaction as a key step. The target is synthesized in four steps and 40% overall yield from methyl vinyl ketone and diethyl malonate.

Molecular Structure Analysis

The molecular structure of “(3-Methylpiperidin-3-yl)methanol” is represented by the formula C7H15NO. The InChI code for this compound is 1S/C7H15NO/c1-7(6-9)3-2-4-8-5-7/h8-9H,2-6H2,1H3.

Scientific Research Applications

Pharmaceutical Synthesis

(3-Methylpiperidin-3-yl)methanol is a valuable intermediate in the synthesis of pharmaceutical compounds. Its piperidine core is a common motif in many drugs, and its modification can lead to the development of new therapeutic agents. .

Organic Chemistry Research

In the realm of organic chemistry, this compound serves as a building block for the synthesis of more complex molecules. .

Safety and Hazards

The safety information for “(3-Methylpiperidin-3-yl)methanol” indicates that it has hazard statements H302, H315, H318, H335. The MSDS for this compound can be found online.

Mechanism of Action

Target of Action

Piperidine derivatives, which this compound is a part of, are known to be important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .

Mode of Action

It’s known that piperidine derivatives can interact with various biological targets, leading to changes in cellular processes . The mechanism includes two iridium(III)-catalyzed sequential cascades of hydroxyl oxidation, amination, and imine reduction by hydrogen transfer via a metal catalyst .

Biochemical Pathways

Piperidine derivatives are known to be involved in a variety of biological processes .

Pharmacokinetics

The compound is a liquid at room temperature , which may influence its absorption and distribution.

Result of Action

As a piperidine derivative, it may have various pharmacological effects depending on its specific targets .

Synthesis routes and methods

Procedure details

To ethyl nipecotate (1.3 g) in THF (20 mL) at r.t was added potassium bis(trimethylsilyl)amide (18 mL of a 0.5 M solution in toluene). After 1 h, methyl iodide (0.5 mL) was added and the mixture was stirred for 15 h. Water was added and the mixture extracted with ether. The organics were washed with brine, dried and concentrated. The residual material (1.3 g) was dissolved in THF (20 mL) and treated with lithium aluminum hydride (8.7 mL of a 1 M solution in THF) at r.t. After 15 h, the mixture was cooled to -5° C. and aqueous sodium potassium tartrate was added followed by concentrated NH4OH, 10 N NaOH and the resulting mixture was stirred for 30 min. The mixture was filtered through anhydrous sodium sulfate and the filtrate was concentrated from toluene twice. The residual oil (1 g), containing the title compound, was used without further purification in Step 2.